Cas no 1797898-47-5 (1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one)

• Product Name: 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one
• CAS No: 1797898-47-5
• MF: C₁₈H₁₂ClF₄N₃O₂
• MW: 413.753396987915
• CID: 5267076
• Update Time: 2025-10-29

1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one
• 1-Propanone, 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C18H12ClF4N3O2/c1-10(28-13-4-2-3-11(7-13)18(21,22)23)17(27)16-9-26(25-24-16)12-5-6-15(20)14(19)8-12/h2-10H,1H3
• InChI Key： BSAXDUNXYUFZPF-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(F)C(Cl)=C2)N=N1)(=O)C(OC1=CC=CC(C(F)(F)F)=C1)C

Additional information on 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one

Comprehensive Guide to 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one (CAS No. 1797898-47-5)

The compound 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one (CAS No. 1797898-47-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a triazole ring and trifluoromethylphenoxy group, this molecule exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and potential uses in drug discovery and crop protection.

One of the most searched questions about this compound is: "What are the applications of 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one?" Current studies suggest that this molecule shows potential as a building block for novel pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro-fluorophenyl and trifluoromethyl moieties contributes to its bioactivity and metabolic stability, making it valuable for medicinal chemistry applications.

The synthesis of CAS 1797898-47-5 typically involves click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to form the 1,2,3-triazole core. This methodology aligns with current trends in green chemistry and efficient synthetic routes that minimize waste generation. Many researchers are investigating "optimized synthesis methods for 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one" to improve yields and reduce production costs.

In terms of physical properties, this compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight and structural complexity make it an interesting subject for computational chemistry studies, particularly in molecular docking and QSAR modeling. These computational approaches help predict its interactions with biological targets and optimize its pharmacological profile.

The 3-chloro-4-fluorophenyl moiety in this compound contributes to its electronic properties and potential binding affinity to various enzymes. This structural feature is frequently explored in current drug discovery programs targeting neurological disorders and inflammatory conditions. Meanwhile, the trifluoromethylphenoxy group enhances the molecule's lipophilicity and membrane permeability, important factors for drug bioavailability.

Recent patent literature reveals growing interest in derivatives of 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one for agricultural applications. The compound's structural motifs show promise in developing new generation crop protection agents with improved environmental profiles. This aligns with the increasing demand for sustainable agrochemicals that maintain efficacy while reducing ecological impact.

Analytical characterization of CAS 1797898-47-5 typically involves advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure purity assessment and structural confirmation, which are critical for research and development purposes. Quality control protocols for this compound are frequently discussed in scientific forums, addressing common questions like "How to analyze 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one purity?"

The stability profile of this compound under various conditions (pH, temperature, light exposure) is another area of active investigation. Proper storage recommendations typically suggest protection from moisture and maintenance at controlled room temperature. These stability considerations are particularly important for researchers exploring "long-term storage conditions for CAS 1797898-47-5" in their experimental workflows.

From a commercial perspective, the global market for specialized intermediates like 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one is experiencing steady growth. This reflects broader trends in the fine chemicals sector, where demand for tailor-made molecular building blocks continues to rise alongside advancements in drug discovery and material science.

Future research directions for this compound likely include exploration of its structure-activity relationships and potential modifications to enhance desired properties. The scientific community remains particularly interested in "novel derivatives of 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one" that might offer improved selectivity or reduced side effects in biological applications.

In conclusion, 1-[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one (CAS No. 1797898-47-5) represents an important chemical entity with diverse potential applications. Its unique structural features and growing research interest position it as a valuable compound in both pharmaceutical and agrochemical innovation. As synthetic methodologies advance and biological understanding deepens, this molecule will likely play an increasingly significant role in scientific and industrial applications.